Cas no 878167-03-4 (1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile)

• Product Name: 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile
• CAS No: 878167-03-4
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• MDL: MFCD18157617
• CID: 2137461
• PubChem ID: 59433298
• Update Time: 2025-10-29

1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (1-benzyl-4-methylpiperidin-4-yl)methanol
• PXRXXAWVTCEAMW-UHFFFAOYSA-N
• DB-309591
• DKB16703
• 878167-03-4
• G59302
• SCHEMBL1269135
• EN300-98736
• 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile

• MDL： MFCD18157617
• Inchi： 1S/C14H21NO/c1-14(12-16)7-9-15(10-8-14)11-13-5-3-2-4-6-13/h2-6,16H,7-12H2,1H3
• InChI Key： PXRXXAWVTCEAMW-UHFFFAOYSA-N
• SMILES： OCC1(C)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 219.16200
• Monoisotopic Mass: 219.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47000
• LogP: 2.21890

1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile

Comprehensive Guide to 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile (CAS No. 878167-03-4)

1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile (CAS No. 878167-03-4) is a versatile organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound belongs to the piperidine family, a class of heterocyclic amines widely used in drug development due to their structural flexibility and biological activity. The presence of both a hydroxymethyl group and a carbonitrile moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The compound's molecular formula is C₁₄H₁₈N₂O, and it features a piperidine ring substituted at the 4-position with a hydroxymethyl group and a carbonitrile group, along with a benzyl group attached to the nitrogen atom. This unique combination of functional groups allows 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile to participate in various chemical reactions, including nucleophilic substitutions, reductions, and cyclizations, making it a sought-after building block in medicinal chemistry.

One of the most common questions researchers ask about 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile is its role in drug discovery. The compound's structure is particularly relevant in the development of central nervous system (CNS) drugs, as the piperidine scaffold is frequently found in medications targeting neurological disorders. Recent trends in pharmaceutical research have highlighted the importance of such intermediates in the synthesis of potential treatments for Alzheimer's disease and Parkinson's disease, areas that receive significant attention in both academic and industrial settings.

From a synthetic chemistry perspective, 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile offers multiple reactive sites for further modification. The hydroxymethyl group can be oxidized to form aldehydes or carboxylic acids, or it can be converted to other functional groups through standard organic transformations. Similarly, the carbonitrile group can be reduced to a primary amine or hydrolyzed to a carboxylic acid, providing additional pathways for molecular diversification. These properties make the compound particularly valuable in combinatorial chemistry and high-throughput screening approaches.

The stability and storage conditions of 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile are another area of frequent inquiry. Proper handling typically involves storage in a cool, dry place, protected from light and moisture. While the compound is not classified as highly hazardous under standard laboratory conditions, appropriate safety measures should always be followed when working with any chemical substance. Researchers often search for information about the compound's solubility profile, which includes good solubility in common organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO), but limited solubility in water.

In the context of green chemistry and sustainable synthesis, there's growing interest in developing more efficient routes to compounds like 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile. Recent publications have explored catalytic methods and alternative reaction conditions that minimize waste and reduce the environmental impact of chemical synthesis. These developments align with the pharmaceutical industry's increasing focus on sustainable practices and process optimization.

The analytical characterization of 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods are crucial for verifying the compound's purity and structure, especially when it's used as an intermediate in multi-step syntheses. Quality control is particularly important in pharmaceutical applications, where impurities can significantly affect the properties and safety of final drug products.

Market trends indicate steady demand for 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile and similar piperidine derivatives, driven by ongoing drug discovery efforts worldwide. The compound's CAS number (878167-03-4) serves as a unique identifier in chemical databases and procurement systems, facilitating efficient sourcing for research institutions and pharmaceutical companies. As the search for new therapeutic agents continues, intermediates like this will likely remain important tools in medicinal chemistry.

Future research directions for 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile may include exploring its potential as a scaffold for novel bioactive compounds or investigating its physicochemical properties in greater detail. The compound's versatility suggests it will continue to be a valuable asset in chemical synthesis, particularly as synthetic methodologies advance and new applications emerge in materials science and other interdisciplinary fields.